Cas no 69948-24-9 (Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-)

Ethane,1-(difluoromethoxy)-1,1,2-trifluoro- structure
69948-24-9 structure
Product Name:Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-
CAS No:69948-24-9
MF:C3H3F5O
MW:150.047338724136
CID:512934
PubChem ID:22178540
Update Time:2025-04-19

Ethane,1-(difluoromethoxy)-1,1,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-
    • 1-(difluoromethoxy)-1,1,2-trifluoroethane
    • Difluoromethyl 1,1,2-trifluoroethyl ether
    • LogP
    • DTXSID40871458
    • 69948-24-9
    • SCHEMBL1996074
    • MFNUKMQUVGMCEW-UHFFFAOYSA-N
    • Ethane, 1-(difluoromethoxy)-1,1,2-trifluoro-
    • Inchi: 1S/C3H3F5O/c4-1-3(7,8)9-2(5)6/h2H,1H2
    • InChI Key: MFNUKMQUVGMCEW-UHFFFAOYSA-N
    • SMILES: FC(CF)(OC(F)F)F

Computed Properties

  • Exact Mass: 150.01039
  • Monoisotopic Mass: 150.01040553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 82.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.4783 (estimate)
  • Boiling Point: 16.14°C (rough estimate)
  • Flash Point: -29.122°C
  • Refractive Index: 1.3543 (estimate)
  • PSA: 9.23
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